![molecular formula C12H14F3N B1517069 (Cyclopropylmethyl)({[2-(trifluoromethyl)phenyl]methyl})amine CAS No. 1019538-83-0](/img/structure/B1517069.png)
(Cyclopropylmethyl)({[2-(trifluoromethyl)phenyl]methyl})amine
Overview
Description
Cyclopropylmethyl ({[2-(trifluoromethyl)phenyl]methyl})amine, also known as CPMA, is an organic compound that is used in a variety of scientific research applications. CPMA is a cyclopropylmethyl derivative of an amine, and is a colorless, crystalline solid with a molecular weight of 218.20 g/mol. CPMA has a boiling point of 85.7°C, a melting point of -5.2°C, and is soluble in water. CPMA is a versatile compound that is used in a variety of scientific research applications, such as synthesis, biochemical and physiological effects, and laboratory experiments.
Scientific Research Applications
Synthesis and Characterization of Novel Compounds
Research has explored the synthesis of novel compounds involving cyclopropane rings, which are central to understanding the chemical properties and potential applications of (Cyclopropylmethyl)({[2-(trifluoromethyl)phenyl]methyl})amine derivatives. For instance, a study detailed the synthesis, antimicrobial, and cytotoxic activity of novel azetidine-2-one derivatives of 1H-benzimidazole, leveraging cycloaddition reactions that might involve similar cyclopropylmethyl groups (Noolvi et al., 2014).
Mechanistic Studies in Organic Reactions
Mechanistic aspects of reactions involving cyclopropane derivatives have been studied, offering insights into the substrate ionization steps in aminium salt-catalyzed cyclopropanation. Such studies provide a deeper understanding of the reactions' kinetics and mechanisms, potentially applicable to compounds with this compound structures (Yueh & Bauld, 1997).
Application in Enantioselective Synthesis
The Lewis acid-catalyzed ring-opening of activated cyclopropanes with amine nucleophiles is an example of applying cyclopropane derivatives in enantioselective synthesis. This methodology was used in the synthesis of dual serotonin/norepinephrine reuptake inhibitors, demonstrating the utility of cyclopropane-based compounds in developing pharmacologically relevant molecules (Lifchits & Charette, 2008).
Protective Groups in Synthetic Chemistry
The development of new protecting groups for amines, utilizing cyclopropylmethyl carbamate (MPoc) groups, highlights another application. This research shows the importance of cyclopropane derivatives in synthetic strategies, providing orthogonal protection to commonly used groups and enabling complex molecule synthesis with minimal structural perturbation (Snider & Wright, 2011).
properties
IUPAC Name |
1-cyclopropyl-N-[[2-(trifluoromethyl)phenyl]methyl]methanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14F3N/c13-12(14,15)11-4-2-1-3-10(11)8-16-7-9-5-6-9/h1-4,9,16H,5-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DAOFJNPDYFYOHF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1CNCC2=CC=CC=C2C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14F3N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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